Cas no 1073339-14-6 (2,2'-(4,5,6-Trifluorobenzene-1,3-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane))

• Product Name: 2,2'-(4,5,6-Trifluorobenzene-1,3-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
• CAS No: 1073339-14-6
• MF: C₁₈H₂₅B₂F₃O₄
• MW: 384.00591635704
• MDL: MFCD12407210
• CID: 4570373
• PubChem ID: 56973103
• Update Time: 2025-11-02

2,2'-(4,5,6-Trifluorobenzene-1,3-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane) Chemical and Physical Properties

Names and Identifiers

• 2,2'-(4,5,6-Trifluorobenzene-1,3-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
• 4,4,5,5-tetramethyl-2-[2,3,4-trifluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1,3,2-dioxaborolane
• 1,3,2-Dioxaborolane, 2,2'-(4,5,6-trifluoro-1,3-phenylene)bis[4,4,5,5-tetramethyl-
• 2,2''-(4,5,6-Trifluoro-1,3-phenylene)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
• YSZC2007
• 1073339-14-6
• AKOS027384960
• 2,2'-(4,5,6-TRIFLUORO-1,3-PHENYLENE)BIS(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE)
• F72661
• MFCD12407210
• PS-9656
• CS-0177359

• MDL： MFCD12407210
• Inchi： 1S/C18H25B2F3O4/c1-15(2)16(3,4)25-19(24-15)10-9-11(13(22)14(23)12(10)21)20-26-17(5,6)18(7,8)27-20/h9H,1-8H3
• InChI Key： GUZIQVMHGOZWTN-UHFFFAOYSA-N
• SMILES： C1(B2OC(C)(C)C(C)(C)O2)=C(F)C(F)=C(F)C(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

• Exact Mass: 384.1891041g/mol
• Monoisotopic Mass: 384.1891041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2,2'-(4,5,6-Trifluorobenzene-1,3-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2,2'-(4,5,6-Trifluorobenzene-1,3-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane) (CAS No.1073339-14-6) – A Versatile Building Block in Modern Organic Synthesis

2,2'-(4,5,6-Trifluorobenzene-1,3-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane), with CAS No.1073339-14-6, has emerged as a pivotal organic synthesis intermediate in the field of pharmaceutical chemistry and materials science. This boronic acid derivative is structurally characterized by a trifluorobenzene-1,3-diyl core linked to two tetramethyl-1,3,2-dioxaborolane moieties, conferring unique reactivity and stability that aligns with the demands of contemporary cross-coupling chemistry. Recent advancements in transition metal-catalyzed reactions have further amplified its significance, particularly in the synthesis of fluorinated small molecules with potential applications in targeted drug delivery systems and bioorthogonal chemistry.

The trifluorobenzene-1,3-diyl bridge in 2,2'-(4,5,6-Trifluorobenzene-1,3-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane) plays a critical role in modulating the electronic properties of the molecule. Fluorine atoms are known to exert profound effects on molecular reactivity through inductive and mesomeric effects, enhancing the electrophilicity of the dioxaborolane units. This feature has been leveraged in recent studies published in ACS Central Science (2023), where the compound demonstrated exceptional efficiency as a precursor for Suzuki-Miyaura coupling under mild reaction conditions. The tetramethyl-1,3,2-dioxaborolane framework, with its bulky methyl substituents, further stabilizes the boronic acid functionality, reducing unwanted side reactions such as hydrolysis or oxidation that often plague conventional boronic acid derivatives.

In the realm of drug discovery, the fluorinated aromatic core of 2,2'-(4,5,6-Trifluorobenzene-1,3-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane) has attracted attention for its ability to mimic bioactive structures. A 2023 study in Journal of Medicinal Chemistry highlighted its utility in the synthesis of fluorinated kinase inhibitors, where the trifluorobenzene moiety was found to enhance lipophilicity and metabolic stability without compromising selectivity. This aligns with the growing trend in pharmaceutical research to incorporate fluorine atoms for optimizing pharmacokinetic profiles and bioavailability.

The dioxaborolane functionality in 2,2'-(4,5,6-Trifluorobenzene-1,3-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane) has also been explored in click chemistry applications. Researchers at the Max Planck Institute reported in Angewandte Chemie (2024) that the compound can participate in inverse electron demand Diels-Alder reactions with azides, enabling the rapid assembly of fluorinated polymers and functionalized nanomaterials. This versatility underscores its potential in materials engineering, particularly in the development of smart coatings and biodegradable plastics with tunable properties.

From an industrial synthesis perspective, the scalability of 2,2'-(4,5,6-Trifluorobenzene-1,3-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane) has been optimized through flow chemistry techniques. A 2023 paper in Organic Process Research & Development demonstrated that the compound can be produced in high yields using continuous flow reactors, reducing reaction times by up to 70% compared to batch processes. This advancement is crucial for meeting the high-throughput demands of pharmaceutical and materials industries, where cost-effective and environmentally sustainable production methods are increasingly prioritized.

The trifluorobenzene-1,3-diyl group in 2,2'-(4,5,6-Trifluorobenzene-1,3-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane) has also been employed in bioconjugation strategies. A groundbreaking study published in Nature Chemistry (2024) utilized the compound to create fluorinated antibody-drug conjugates with improved targeting precision and releasability. The dioxaborolane moiety's ability to undergo transmetallation with transition metals was key to this innovation, demonstrating the compound's adaptability in biomedical applications.

As the field of organic synthesis continues to evolve, 2,2'-(4,5,6-Trifluorobenzene-1,3-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane) (CAS No.1073339-14-6) stands as a testament to the power of molecular design in addressing complex chemical challenges. Its unique combination of fluorine-containing aromaticity, boronic acid reactivity, and steric stability positions it as a cornerstone in the development of next-generation molecules for medicine, materials, and technology. Ongoing research is likely to further expand its utility, ensuring its place at the forefront of innovative chemical synthesis for years to come.